5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: methyl 2-chloro-5-(5-hydroxypyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10ClNO3/c1-18-13(17)11-5-8(2-3-12(11)14)9-4-10(16)7-15-6-9/h2-7,16H,1H3
• InChI Key: AXEJHVUODBIHHI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=CN=C2)O)Cl
• Molecular Formula: C13H10ClNO3
• DSSTOX Substance ID: DTXSID80683193
• Molecular Weight: 263.67 g/mol
• CAS RN: 1261996-87-5

Description

5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% (5-CMCP-3-HP) is an organic compound belonging to the class of pyridines. It is a white solid that is soluble in organic solvents. 5-CMCP-3-HP is a synthetic compound that has been used in various scientific research applications due to its unique properties. It is a versatile compound that can be used for a variety of purposes, such as in organic synthesis, drug discovery, and medical research.

Mechanism of Action

5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been found to have a variety of mechanisms of action. It has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been found to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are pro-inflammatory mediators.
Biochemical and Physiological Effects
5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been found to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes, which are pro-inflammatory mediators. Furthermore, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been found to have anti-cancer activity, as well as anti-inflammatory, anticonvulsant, and anti-obesity effects.

Advantages and Limitations for Lab Experiments

5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has a number of advantages for use in lab experiments. It is a relatively inexpensive and readily available compound. In addition, it is a versatile compound that can be used for a variety of purposes, such as in organic synthesis, drug discovery, and medical research. Furthermore, it is a stable compound that can be stored for long periods of time.
However, there are a few limitations to its use in lab experiments. It is a highly reactive compound that can react with other compounds in the presence of heat or light. In addition, it is a toxic compound that should be handled with care.

Future Directions

The potential applications of 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% are vast and continue to be explored. It has been suggested that 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% could be used in the development of new drugs for the treatment of various diseases, such as cancer, inflammation, and obesity. In addition, it has been suggested that 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% could be used as a starting material for the synthesis of a variety of heterocyclic compounds, such as oxazoles and thiazoles. Furthermore, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% could be used as an intermediate in the synthesis of a variety of drugs, such as anti-inflammatory agents, anticonvulsants, and anti-cancer agents. Finally, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% could be used in the development of new catalysts for organic synthesis.

Synthesis Methods

5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% can be synthesized in a two step process. The first step involves the reaction of 4-chloro-3-methoxycarbonylphenylhydrazine with 3-hydroxy-2-methylpyridine in the presence of a catalytic amount of triethylamine. The second step involves the condensation of the resulting product with 4-chloro-3-methoxycarbonylphenylhydrazine in the presence of a catalytic amount of triethylamine, resulting in 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95%.

Scientific Research Applications

5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of various heterocyclic compounds, such as oxazoles and thiazoles. It has also been used as a starting material in the preparation of biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2). In addition, 5-(4-Chloro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been used as an intermediate in the synthesis of a variety of drugs, such as anti-inflammatory agents, anticonvulsants, and anti-cancer agents.